Cas no 2228146-48-1 (2-(3-Chloro-2-methoxyphenyl)cyclopropan-1-amine)

• Product Name: 2-(3-Chloro-2-methoxyphenyl)cyclopropan-1-amine
• CAS No: 2228146-48-1
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5962061
• PubChem ID: 165636317
• Update Time: 2025-11-05

2-(3-Chloro-2-methoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1982512
• 2-(3-chloro-2-methoxyphenyl)cyclopropan-1-amine
• 2228146-48-1
• 2-(3-Chloro-2-methoxyphenyl)cyclopropan-1-amine

• Inchi： 1S/C10H12ClNO/c1-13-10-6(7-5-9(7)12)3-2-4-8(10)11/h2-4,7,9H,5,12H2,1H3
• InChI Key： RAYBYNFGQSIURY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)C1CC1N

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-Chloro-2-methoxyphenyl)cyclopropan-1-amine

Comprehensive Overview of 2-(3-Chloro-2-methoxyphenyl)cyclopropan-1-amine (CAS No. 2228146-48-1)

2-(3-Chloro-2-methoxyphenyl)cyclopropan-1-amine, with the CAS number 2228146-48-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique cyclopropane ring attached to a substituted phenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its structural versatility and the presence of both chloro and methoxy functional groups, which can influence reactivity and binding affinity.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their role in drug discovery and material science. The 2-(3-Chloro-2-methoxyphenyl)cyclopropan-1-amine structure is often explored for its potential in modulating biological pathways, particularly in central nervous system (CNS) targeting agents. Its amine functionality allows for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with current trends in personalized medicine and precision agriculture, where tailored molecular designs are critical.

From a synthetic chemistry perspective, the preparation of CAS 2228146-48-1 involves multi-step organic transformations, including cyclopropanation and selective functional group manipulations. Advanced techniques such as asymmetric catalysis and green chemistry principles are increasingly applied to improve yield and sustainability. These innovations address growing concerns about environmental impact and cost-efficiency in industrial processes—a topic frequently searched in academic and industrial forums.

The compound’s physicochemical properties, such as solubility, stability, and lipophilicity, are rigorously studied to optimize its performance in various applications. For instance, its logP value and hydrogen bonding capacity are critical parameters in drug formulation. These metrics are often queried in databases like PubChem and Reaxys, reflecting the compound’s relevance in computational chemistry and QSAR modeling.

Beyond pharmaceuticals, 2-(3-Chloro-2-methoxyphenyl)cyclopropan-1-amine is investigated for its utility in agrochemicals, particularly in designing novel pesticides and herbicides with lower environmental persistence. This aligns with global initiatives to reduce ecological footprints, a hot topic in sustainability-focused research. Patent literature reveals ongoing developments in this space, further highlighting the compound’s commercial potential.

Quality control and analytical characterization of CAS 2228146-48-1 rely on techniques like HPLC, GC-MS, and NMR spectroscopy. These methods ensure batch-to-batch consistency, a priority for regulatory compliance in Good Manufacturing Practice (GMP) settings. Discussions on analytical validation protocols for such compounds are prevalent in scientific communities, underscoring the need for robust standardization.

In summary, 2-(3-Chloro-2-methoxyphenyl)cyclopropan-1-amine represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with evolving synthetic and analytical methodologies, position it as a compound of enduring interest across interdisciplinary research fields. Future directions may explore its integration with AI-driven drug design or biocatalysis, reflecting broader technological advancements in the life sciences.